Cas no 106148-64-5 (4,5,6,7-tetramethyl-2,1,3-benzothiadiazole)

• Product Name: 4,5,6,7-tetramethyl-2,1,3-benzothiadiazole
• CAS No: 106148-64-5
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 1172884
• PubChem ID: 600982
• Update Time: 2025-04-20

4,5,6,7-tetramethyl-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetramethyl-2,1,3-benzothiadiazole
• 2,1,3-Benzothiadiazole, 4,5,6,7-tetramethyl-
• ACMC-20m9qx
• AC1LCIT4
• SureCN862824
• CTK0G3750
• AKOS003231796
• EU-0068374
• Benzo[c][1,2,5]-thiadiazole, 4,5,6,7-tetramethyl-
• 2,1,3-Benzothiadiazole, 4,5,6,7-tetramethyl-; ACMC-20m9qx; AC1LCIT4; SureCN862824; CTK0G3750; AKOS003231796; EU-0068374; Benzo[c][1,2,5]-thiadiazole, 4,5,6,7-tetramethyl-;
• DTXSID80344994
• SPDOODVVIKUTCF-UHFFFAOYSA-N
• 106148-64-5
• 4,5,6,7-Tetramethyl-2,1,3-benzothiadiazole #
• SR-01000401951
• 4,5,6,7-tetramethylbenzo[c][1,2,5]thiadiazole
• SCHEMBL862824
• SR-01000401951-1

• Inchi： 1S/C10H12N2S/c1-5-6(2)8(4)10-9(7(5)3)11-13-12-10/h1-4H3
• InChI Key： SPDOODVVIKUTCF-UHFFFAOYSA-N
• SMILES： S1N=C2C(C(C)=C(C)C(C)=C2C)=N1

Computed Properties

• Exact Mass: 192.07226
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78